Cas no 201530-86-1 (Benzenamine, 4-(hydrazinomethyl)-N,N-dimethyl-, hydrochloride)

• Product Name: Benzenamine, 4-(hydrazinomethyl)-N,N-dimethyl-, hydrochloride
• CAS No: 201530-86-1
• MF: C₉H₁₆ClN₃
• MW: 201.696440696716
• CID: 3885642
• PubChem ID: 22728095
• Update Time: 2025-04-22

Benzenamine, 4-(hydrazinomethyl)-N,N-dimethyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(hydrazinomethyl)-N,N-dimethyl-, hydrochloride
• Benzenamine, 4-(hydrazinylmethyl)-N,N-dimethyl-, hydrochloride (1:)
• 201530-86-1
• E75209
• CS-0162972
• BS-48105
• 4-dimethylaminobenzylhydrazine hydrochloride
• 4-(hydrazinylmethyl)-N,N-dimethylaniline;hydrochloride
• 4-(Hydrazineylmethyl)-N,N-dimethylaniline xhydrochloride
• 4-(Hydrazinylmethyl)-N,N-dimethylaniline hydrochloride
• p-Toluidine, N,N-dimethyl-alpha-hydrazino-, hydrochloride
• 4-(Hydrazinylmethyl)-N,N-dimethylaniline--hydrogen chloride (1/1)
• Benzenamine,4-(hydrazinylmethyl)-N,N-dimethyl-,hydrochloride
• Hydrazine, (p-(dimethylamino)benzyl)-, hydrochloride
• N,N-Dimethyl-alpha-hydrazino-p-toluidine hydrochloride
• 93335-92-3
• RZBGKBIGBDISHN-UHFFFAOYSA-N
• SCHEMBL6759888
• DTXSID50918505

• Inchi： 1S/C9H15N3.ClH/c1-12(2)9-5-3-8(4-6-9)7-11-10;/h3-6,11H,7,10H2,1-2H3;1H
• InChI Key： RZBGKBIGBDISHN-UHFFFAOYSA-N
• SMILES： N(C1C=CC(CNN)=CC=1)(C)C.Cl

Computed Properties

• Exact Mass: 201.1032752Da
• Monoisotopic Mass: 201.1032752Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.3Ų